2-chloro-6-(2,2,2-trifluoroethyl)pyridine
Overview
Description
2-Chloro-6-(2,2,2-trifluoroethyl)pyridine (2-Cl-6-TFP) is a chemical compound with a wide range of applications in the scientific research field. It is a colorless, volatile liquid with a pungent odor and is soluble in most organic solvents. It is used as a reagent for the synthesis of various compounds, as an intermediate for the production of pharmaceuticals, and as a catalyst for various reactions. In addition, 2-Cl-6-TFP has a range of biochemical and physiological effects that make it useful in a number of laboratory experiments.
Scientific Research Applications
2-chloro-6-(2,2,2-trifluoroethyl)pyridine is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the production of polymers, and the synthesis of other organic compounds. It is also used as a catalyst in a variety of reactions, such as the synthesis of esters, amides, and lactones. In addition, 2-chloro-6-(2,2,2-trifluoroethyl)pyridine has been used in the synthesis of drugs, such as taxol and paclitaxel.
Mechanism of Action
2-chloro-6-(2,2,2-trifluoroethyl)pyridine acts as a nucleophile, meaning it can react with electrophiles to form a new covalent bond. This reaction is catalyzed by a base, such as potassium hydroxide, and is typically complete within 1-2 hours. The reaction product is then isolated by extraction with a suitable organic solvent, such as ethyl acetate, and the solvent is then removed by distillation.
Biochemical and Physiological Effects
2-chloro-6-(2,2,2-trifluoroethyl)pyridine has been found to have a range of biochemical and physiological effects, including the inhibition of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 2-chloro-6-(2,2,2-trifluoroethyl)pyridine has been found to have anti-inflammatory, anti-tumor, and anti-oxidant activities.
Advantages and Limitations for Lab Experiments
2-chloro-6-(2,2,2-trifluoroethyl)pyridine has a number of advantages as a reagent for laboratory experiments. It is relatively inexpensive and can be easily synthesized. In addition, it is soluble in most organic solvents and is stable under a wide range of conditions. However, it is volatile and has a pungent odor, which may be a limitation in some experiments.
Future Directions
There are a number of potential future directions for the use of 2-chloro-6-(2,2,2-trifluoroethyl)pyridine in scientific research. These include the development of new pharmaceuticals, the synthesis of polymers, and the development of new catalysts for chemical reactions. In addition, 2-chloro-6-(2,2,2-trifluoroethyl)pyridine may have potential applications in the treatment of neurological diseases, such as Alzheimer’s and Parkinson’s, and in the treatment of cancer. Furthermore, further research is needed to determine the full range of biochemical and physiological effects of 2-chloro-6-(2,2,2-trifluoroethyl)pyridine.
Synthesis Methods
2-chloro-6-(2,2,2-trifluoroethyl)pyridine is produced by the reaction of 2-chloropyridine and trifluoroethyl bromide in the presence of a base such as potassium hydroxide. The reaction occurs in an aqueous solution at a temperature of 80-90°C and is typically complete within 1-2 hours. The reaction product is isolated by extraction with a suitable organic solvent, such as ethyl acetate, and the solvent is then removed by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-6-(2,2,2-trifluoroethyl)pyridine involves the reaction of 2-chloro-6-hydroxypyridine with 2,2,2-trifluoroethyl bromide in the presence of a base.", "Starting Materials": [ "2-chloro-6-hydroxypyridine", "2,2,2-trifluoroethyl bromide", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Add 2-chloro-6-hydroxypyridine to a reaction flask", "Add 2,2,2-trifluoroethyl bromide to the reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
2763777-47-3 |
Molecular Formula |
C7H5ClF3N |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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